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Compound of Interest |

Compound Name: N-(2-Chloroethyl)-N-ethylaniline
CAS No.: 92-49-9
Cat. No.: B1582821

Executive Summary & Target Identification

This Application Note details the optimized synthesis of N-(2-Chloroethyl)-N-ethylaniline
(CAS: 92-49-9), a critical intermediate in the manufacture of azo dyes (e.g., C.I.[1] Basic Red
18) and pharmaceutical nitrogen mustard derivatives.

Critical CAS Clarification:
o Target Molecule (Chloride): N-(2-Chloroethyl)-N-ethylaniline (CAS 92-49-9)[1][2][3][4]
o Key Intermediate (Alcohol): N-(2-Hydroxyethyl)-N-ethylaniline (CAS 92-50-2)[1]

Note: The user request referenced CAS 92-50-2 in the context of the target. This protocol
covers the synthesis of the alcohol (92-50-2) as Step 1, followed by its conversion to the
chloride (92-49-9) in Step 2.[1]

Core Reaction Scheme
The synthesis follows a robust two-step pathway:

» N-Alkylation: Reaction of N-ethylaniline with 2-chloroethanol to form the amino-alcohol.[1]

» Deoxychlorination: Conversion of the alcohol to the alkyl chloride using Thionyl Chloride (
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Figure 1: Retrosynthetic pathway for the production of N-(2-Chloroethyl)-N-ethylaniline.

Safety Protocol: Nitrogen Mustard Handling

WARNING: The target molecule, N-(2-Chloroethyl)-N-ethylaniline, contains a "nitrogen
mustard" moiety (2-chloroethyl-amine).[1] It acts as an alkylating agent capable of DNA
modification.

Mandatory Safety Controls:

e Engineering Controls: All operations involving Step 2 (Chlorination) and the final product
must occur inside a certified chemical fume hood with a face velocity >100 fpm.

o PPE: Double nitrile gloves (0.11 mm min thickness), chemical splash goggles, and a lab coat
are mandatory.[1]

o Decontamination Solution: Prepare a "Decon Mix" of 10% Sodium Thiosulfate (

) in water. This nucleophile rapidly neutralizes alkylating agents by displacing the chloride.

o Waste: All glassware and disposables contacting the product must be soaked in Decon Mix
for 24 hours before disposal.

Step 1: Synthesis of N-(2-Hydroxyethyl)-N-
ethylaniline (CAS 92-50-2)[1]
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This step utilizes 2-chloroethanol as the hydroxyethylating agent.[1] While Ethylene Oxide is an

industrial alternative, 2-chloroethanol is safer and more reproducible for laboratory/pilot scale.

[1]

Reagents & Stoichiometry

Reagent MW ( g/mol ) Equiv.[5] Density (g/mL) Role

N-Ethylaniline 121.18 1.0 0.96 Substrate

2-Chloroethanol 80.51 1.2 1.20 Reagent

Calcium ) )

100.09 0.6 Solid Acid Scavenger

Carbonate

Water 18.02 N/A 1.00 Solvent
Protocol

Setup: Equip a 500 mL 3-neck round-bottom flask (RBF) with a mechanical stirrer, reflux
condenser, and internal thermometer.

Charging: Add N-ethylaniline (121.2 g, 1.0 mol), water (150 mL), and Calcium Carbonate (60
g, 0.6 mol).

Reaction: Heat the mixture to 80°C.
Addition: Add 2-Chloroethanol (96.6 g, 1.2 mol) dropwise over 1 hour via an addition funnel.

o Mechanistic Insight: The slow addition prevents the accumulation of unreacted alkyl
halide, minimizing the risk of di-alkylation (quaternization).

Reflux: Raise temperature to reflux (~95-100°C) and stir for 6—8 hours. Monitor by TLC
(Mobile Phase: Hexane/EtOAc 7:3).

Workup:
o Cool to room temperature.[5]

o Separate the organic layer (bottom, density > 1.0).
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o Extract the aqueous layer with Toluene (2 x 50 mL). Combine organics.

o Wash combined organics with water (100 mL) to remove residual salts and unreacted 2-
chloroethanol.[1]

o Dry over anhydrous

and concentrate under vacuum.

« Purification: Distillation under reduced pressure (Vacuum: 10 mmHg). Collect fraction boiling
at 150-155°C.

Expected Yield: 85-90% Appearance: Viscous, pale yellow liquid.

Step 2: Chlorination to N-(2-Chloroethyl)-N-
ethylaniline (CAS 92-49-9)[1][2][3][4]

The conversion of the alcohol to the chloride is performed using Thionyl Chloride (
).[6] This reagent is preferred over

because the byproduct (

) is gaseous, simplifying purification.

“toichi 1]

Reagent MW ( g/mol ) Equiv.[5] Role

Intermediate (Step 1) 165.23 1.0 Substrate

Thionyl Chloride 118.97 1.2 Chlorinating Agent

Chloroform (or DCE) - Solvent Medium
Protocol

e Setup: Flame-dry a 500 mL 3-neck RBF. Equip with a magnetic stir bar, addition funnel, and
a gas outlet connected to a NaOH scrubber (to neutralize

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://cymitquimica.com/cas/92-50-2/
https://www.benchchem.com/product/b1582821?utm_src=pdf-body
https://www.benchchem.com/product/b1582821?utm_src=pdf-body
https://www.masterorganicchemistry.com/2011/12/03/reagent-friday-thionyl-chloride-socl2/
http://www.orgsyn.org/content/pdfs/procedures/v90p0251.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

and
off-gas).[1]

e Charging: Dissolve N-(2-Hydroxyethyl)-N-ethylaniline (82.6 g, 0.5 mol) in dry Chloroform
(200 mL). Cool to 0-5°C using an ice bath.

» Addition: Add Thionyl Chloride (71.4 g, 0.6 mol) dropwise over 45 minutes.

o Critical Control Point: Maintain temperature <10°C during addition. The reaction is
exothermic.[5] Rapid addition can cause vigorous off-gassing and darkening of the
product.[1]

» Reaction: Remove ice bath. Allow to warm to room temperature, then heat to reflux for 2
hours.

o Mechanism:[1][5][6][7][8] The reaction proceeds via a chlorosulfite ester intermediate,
which collapses (via

or

) to the alkyl chloride.

e Quench (Self-Validating Step):

[¢]

Cool the reaction mixture to room temperature.

[e]

Pour the mixture slowly into ice-cold water (200 mL).

o

Neutralization:[1] Slowly add 10% NaOH solution until pH reaches 7-8.

[¢]

Warning: Do not make the solution too basic (pH > 10) or heat it, as the nitrogen mustard
can hydrolyze back to the alcohol or dimerize to a piperazinium salt.

e Isolation:
o Separate the organic layer.[5][9][10]

o Wash with saturated Brine (100 mL).
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o Dry over

(Magnesium Sulfate).

o Filter and evaporate solvent under reduced pressure (Rotovap bath < 40°C).[5]

Purification & Crystallization

The crude oll often solidifies upon standing.

o Recrystallize from Ligroin or Ethanol/Water (9:1).

e Cool to 4°C to maximize recovery.

« Filter the white/off-white needles and dry in a vacuum desiccator.[1]
Target Properties (CAS 92-49-9):

e Melting Point: 45-47°C

o Appearance: White crystalline solid or colorless oil (if supercooled).

Analytical Validation

To ensure scientific integrity, the product must be validated against the following parameters.

Test Method Acceptance Criteria

Identity H-NMR (CDCI3) 1.2 (t, 3H), 3.4 (q, 2H), 3.6-3.8
(m, 4H), 6.7-7.3 (m, 5H).[1]

Purity HPLC (C18) > 08.0% Area

Melting Point Capillary 45.0-47.0°C

White needles or colorless

Appearance Visual
melt.

Mechanism & Troubleshooting Workflow
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Low Yield or Impure Product

Did the reaction turn black/tarry?

o e

Temp too high during SOCI2 addition.
Keep T < 10°C.

Is product water-soluble?

A

Formation of HCI salt.
°C)?
Neutralize with NaOH to liberate free base. Low MP (<40°C)*
E&S

Residual Alcohol.
Re-treat with SOCI2 or recrystallize.

Click to download full resolution via product page

Figure 2: Troubleshooting logic for the chlorination step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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